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Introduction

BIO-2007817 is a potent, cell-permeable small molecule that functions as a positive allosteric
modulator (PAM) of the E3 ubiquitin ligase Parkin.[1][2] As a "molecular glue," BIO-2007817
enhances the ability of phospho-ubiquitin (pUb) to activate Parkin, thereby promoting the
ubiquitination of mitochondrial substrates and subsequent mitophagy.[3] This mechanism of
action makes BIO-2007817 a valuable tool for studying the PINK1/Parkin signaling pathway
and a potential therapeutic candidate for diseases associated with mitochondrial dysfunction,
such as early-onset Parkinson's disease (EOPD).

These application notes provide detailed protocols for utilizing BIO-2007817 in key cell-based
assays to probe Parkin activity and mitophagy.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of BIO-2007817 activity in cell-
based assays.
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Assay Type Parameter Value Cell Line/System
Mirol Ubiquitination EC50 0.17 uM In vitro
Parkin

Maximal Efficacy 20 uM In vitro

Autoubiquitination

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BIO-2007817 and the general

workflow for assessing its activity in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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